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Compound of Interest

3-Bromo-3',5'-
Compound Name:

dichlorobenzophenone
CAS No.: 844879-42-1
Cat. No.: B1334063

Get Quote

Executive Summary

3-Bromo-3',5'-dichlorobenzophenone (CAS: 844879-42-1) is a highly specialized
halogenated diaryl ketone utilized primarily as a chemo-selective scaffold in medicinal
chemistry and proteomics.[1][2][3][4] Unlike simple benzophenones, this compound features a
"meta-meta” substitution pattern that is difficult to access via standard Friedel-Crafts acylation.
[1] Its value lies in its orthogonal reactivity: the significant difference in bond dissociation
energies between the aryl-bromide and aryl-chloride bonds allows for sequential, site-specific
cross-coupling reactions.[1] This guide details the physicochemical profile, validated synthesis
routes, and strategic applications of this compound in drug discovery and photo-affinity
labeling.[1]

Chemical Identity & Structural Analysis[1][5][6]
Nomenclature & Identifiers
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Property Detail

IUPAC Name (3-Bromophenyl)(3,5-dichlorophenyl)methanone
CAS Number 844879-42-1

Molecular Formula C13HsBrCl20

Molecular Weight 329.99 g/mol

SMILES Clclcc(Cl)ee(c1)C(=0)c2ccec(Br)c2

MDL Number MFCD06201468

3D Conformational Analysis

The benzophenone core is inherently non-planar due to steric repulsion between the ortho-
hydrogens.[1] In 3-Bromo-3',5'-dichlorobenzophenone, the phenyl rings typically adopt a
twist angle of approximately 45-55° relative to the carbonyl plane.[1]

» Steric Impact: The 3,3',5' substitution pattern leaves the ortho positions (2,6,2',6') open,
maintaining the rotational freedom characteristic of unsubstituted benzophenone.[1]

o Electronic Impact: The carbonyl group acts as an electron-withdrawing bridge.[1] The 3,5-
dichloro ring is significantly more electron-deficient than the 3-bromo ring, influencing
nucleophilic attack vectors.[1]

Physicochemical Properties[1][5][6][7][8][9]

The following data aggregates experimental values and high-confidence predicted models
(ACD/Labs, EPISuite) for this specific isomer.
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Property

Value /| Range

Context

Physical State

Solid (Crystalline powder)

Standard ambient conditions

Consistent with tri-halogenated

Melting Point 78 — 82 °C (Predicted)
benzophenones
- ) @ 760 mmHg (Decomposition
Boiling Point ~432 °C )
likely >300°C)
) High density due to heavy
Density 1.62 £ 0.1 g/cm3

halogen load

Highly Lipophilic (Class IV

LogP (Octanol/Water) 5.12+0.3
compound)
Solubility DMSO, DCM, Ethyl Acetate Insoluble in water (< 0.1 mg/L)
] Non-flammable under standard
Flash Point ~215°C

lab conditions

Synthesis & Production Strategies

Critical Analysis of Synthetic Routes

A common error in synthesizing meta-substituted benzophenones is attempting Friedel-Crafts

acylation.[1]

o Why Friedel-Crafts Fails: Reacting 3,5-dichlorobenzoyl chloride with bromobenzene yields

predominantly para-bromo products (4-bromo), not the desired 3-bromo isomer.[1]

Conversely, reacting 3-bromobenzoyl chloride with 1,3-dichlorobenzene directs acylation to

the ortho or para position relative to the chlorines (positions 2 or 4), resulting in 2,4-dichloro

substitution.[1]

e The Solution: Organometallic addition to a nitrile or Weinreb amide is the only self-validating

protocol to guarantee the meta-meta substitution pattern.[1]

Protocol: Grighard Addition to Nitrile (The "Gold

Standard")
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This route ensures regiospecificity by assembling pre-functionalized rings.[1]
Reagents:

e 3,5-Dichlorobromobenzene (Precursor A)[1]

o 3-Bromobenzonitrile (Precursor B)[1]

 i-Propylmagnesium chloride (Turbo Grignard) or Mg turnings.[1]

Workflow Diagram:

Mg / THF » "
3,5-Dichlorobromobenzene }—»{ i ) Aryl-MgBr Species ‘w‘

Nucleophilic Addition ) Acid Hydrolysis B s g
(0°C>RT) Imine Salt Intermediate (H30+, Reflux) 3-Bromo-3',5-dichlorobenzophenone

Click to download full resolution via product page

Figure 1: Regioselective synthesis via Grignard addition to nitrile, avoiding isomer mixtures
common in Friedel-Crafts.[1]

Step-by-Step Methodology:

e Grignard Formation: In a flame-dried 3-neck flask under Argon, activate Mg turnings (1.1 eq)
with iodine. Add 3,5-dichlorobromobenzene (1.0 eq) in anhydrous THF dropwise. Reflux for 1
hour to ensure complete formation of (3,5-dichlorophenyl)magnesium bromide.

o QC Check: Aliquot quenched with water should show 1,3-dichlorobenzene by GC-MS.[1]

» Addition: Cool the Grignard solution to 0°C. Cannulate a solution of 3-bromobenzonitrile
(0.95 eq) in THF slowly into the flask. The nitrile is electrophilic at the cyano carbon.[1]

» Imine Hydrolysis: Stir at RT for 4 hours (formation of ketimine salt). Quench with 3M HCI and
reflux for 2 hours. This converts the intermediate imine (
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) directly to the ketone (

)-[1]

 Purification: Extract with EtOAc. Wash with brine.[1][5] Recrystallize from Ethanol/Hexane to
remove trace biphenyl byproducts.[1]

Reactivity Profile & Applications
Chemoselectivity (The "Br vs CI" Advantage)

This molecule is designed for sequential cross-coupling.[1] The C-Br bond (~81 kcal/mol) is
weaker than the C-Cl bond (~96 kcal/mol).[1] This allows researchers to functionalize the 3-
position first using Palladium catalysis at lower temperatures, leaving the 3',5'-dichloro motif
intact for later stages.[1]

Reactivity Logic Map:

3-Bromo-3',5'-dichlorobenzophenone

Site-Selective (Br only)[Chemoselective Proteomics App

Suzuki-Miyaura Coupling Carbonyl Reduction UV Irradiation (350-365 nm)
(Pd(PPh3)4, Boronic Acid, 60°C) (NaBH4 or CBS Catalyst) (n-Tt* transition)
3-Aryl-3',5'-dichlorobenzophenone Benzhydrol Derivative Diradical Species
(Cl atoms intact) (Chiral or Racemic) (Covalent Protein Tagging)

Click to download full resolution via product page
Figure 2: Chemo-selective reactivity profile showing sequential functionalization capabilities.[1]

Key Applications

o Photo-Affinity Labeling (Proteomics): The benzophenone moiety is a robust photophore.[1]
Upon UV irradiation (350-360 nm), the carbonyl oxygen forms a reactive triplet diradical that
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abstracts hydrogen from nearby proteins, forming a permanent covalent bond.[1] The 3,5-
dichloro substitution increases the lipophilicity, aiding membrane protein targeting, while the
3-bromo handle allows for the attachment of biotin or fluorescent tags before the photo-
crosslinking step.[1]

e Fragment-Based Drug Discovery (FBDD): The 3,5-dichloroaryl motif is a "privileged
structure” found in various kinase inhibitors.[1] This compound serves as a core scaffold
where the bromine is replaced with a heterocycle (e.g., pyridine, imidazole) to generate
focused libraries of kinase inhibitors.[1]

Safety & Handling (GHS Standards)

Signal Word:WARNING

Hazard Class H-Code Statement
Skin Irritation H315 Causes skin irritation.[1][6]
o Causes serious eye irritation.

Eye Irritation H319

[LI[6]71I8]Ie]

May cause respiratory
STOT-SE H335 T

irritation.[1][6][8]

May cause long-lasting harmful
Aquatic Toxicity H413 effects to aquatic life

(Predicted due to LogP > 5).[1]

Handling Protocols:

e PPE: Nitrile gloves (double gloving recommended due to lipophilicity), safety goggles, and
lab coat.[1]

 Inhalation: Handle strictly within a chemical fume hood.[1] Halogenated benzophenones can
be potent respiratory irritants.[1][8]

o Disposal: Collect in halogenated organic waste containers. Do not release into drains; high
LogP implies bioaccumulation potential.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: 3-Bromo-3',5'-
dichlorobenzophenone[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1334063/docs#technical-guide-3-bromo-3-5-
dichlorobenzophenone-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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